3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(3-chloro-4-fluorophenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H7ClF4O2/c15-11-6-7(1-2-12(11)16)8-3-9(13(20)21)5-10(4-8)14(17,18)19/h1-6H,(H,20,21)
• InChI Key: DBYFFGXPQPPHOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)Cl)F
• Molecular Formula: C14H7ClF4O2
• DSSTOX Substance ID: DTXSID70690558
• Molecular Weight: 318.65 g/mol
• CAS RN: 1261908-69-3

Description

3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid (3CF5TBA) is a synthetic small molecule that has been widely used in laboratory experiments due to its unique properties. It is a white crystalline solid with a molecular weight of 331.5 g/mol and a melting point of 161-163°C. Its chemical formula is C13H6ClF3O2. 3CF5TBA has a wide range of applications in scientific research, including biochemical and physiological effects.

Mechanism of Action

3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% acts as a competitive inhibitor of enzymes, inhibiting the activity of enzymes by binding to their active sites. This inhibition prevents the enzyme from catalyzing the reaction and thus prevents the formation of the desired product. Additionally, 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% can interact with other molecules, such as proteins, to alter their structure and function.
Biochemical and Physiological Effects
3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been shown to inhibit the activity of other enzymes, such as proteases, which are involved in the degradation of proteins. 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% has also been shown to interact with other molecules, such as proteins, to alter their structure and function.

Advantages and Limitations for Lab Experiments

3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% has several advantages for laboratory experiments. It is a highly soluble compound, making it easy to use in a variety of experiments. Additionally, it is a relatively inexpensive compound, making it ideal for use in research. However, 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% is also limited in its use in laboratory experiments. It is not suitable for use in experiments involving high temperatures or pH levels, as it is relatively unstable in such conditions.

Future Directions

There are a number of potential future directions for 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% research. One potential direction is the development of new synthetic methods to produce the compound more efficiently. Additionally, further research could be conducted to explore the biochemical and physiological effects of 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95%. Additionally, further research could be conducted to explore the potential applications of 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% in drug discovery and development. Finally, further research could be conducted to explore the potential uses of 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% in other areas, such as agriculture and food production.

Synthesis Methods

3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% is synthesized using a two-step process. First, 3-chloro-4-fluorophenol is reacted with trifluoromethanesulfonic acid in aqueous acetic acid. The reaction yields 3-(3-chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid and acetic acid. The second step involves the purification of the 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% product by recrystallization.

Scientific Research Applications

3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been used in a variety of scientific research applications, including drug discovery and development, protein purification, and molecular biology. It has been used to study the structure and function of proteins, as well as their interactions with other molecules. 3-(3-Chloro-4-fluorophenyl)-5-trifluoromethylbenzoic acid, 95% has also been used in the study of enzyme kinetics, drug metabolism, and the synthesis of new compounds.